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Compound of Interest

Compound Name: Tris(3-isopropylphenyl) phosphate

Cat. No.: B1615467

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the organophosphate flame retardant (OPFR)
Tris(3-isopropylphenyl) phosphate with other commonly used alternatives, including
Triphenyl phosphate (TPP), Tricresyl phosphate (TCP), and Tris(1,3-dichloro-2-propyl)
phosphate (TDCPP). The information presented is based on available experimental data to
assist in the evaluation of these compounds for various applications.

Executive Summary

Organophosphate flame retardants are widely utilized in a variety of materials to reduce
flammability. Tris(3-isopropylphenyl) phosphate, often found in commercial mixtures of
isopropylated triphenyl phosphates (IPTPP), primarily acts in the condensed phase by
promoting the formation of a protective char layer during combustion. While specific
performance data for the pure meta-isomer is limited, this guide synthesizes available
information on commercial IPTPP mixtures for comparison with other prominent OPFRs.
Toxicological profiles are also examined, highlighting concerns related to neurotoxicity and
endocrine disruption, particularly with ortho-substituted isomers of tricresyl phosphate.

Performance Comparison: Flame Retardancy
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The efficacy of flame retardants is commonly evaluated using several key experimental
techniques: Thermogravimetric Analysis (TGA), Limiting Oxygen Index (LOI), and Cone
Calorimetry. Direct comparative data for Tris(3-isopropylphenyl) phosphate against other
OPFRs in the same polymer matrix is not readily available in the public domain. The following
tables provide a synthesis of available data for these compounds, noting that the data for
Isopropylated Triphenyl Phosphate represents a commercial mixture which may contain various
isomers.

Table 1: Thermogravimetric Analysis (TGA) Data

TGA measures the thermal stability of a material by monitoring its weight loss as a function of
temperature. A lower decomposition temperature can indicate that the flame retardant activates
at an earlier stage of a fire.

Temperature at

Onset of
Flame . . Max .
Polymer Matrix Decompositio . Char Yield (%)
Retardant Decompositio
n (Tonset)
n Rate (Tmax)
Isopropylated
Triphenyl N N Higher than non-
Not Specified ~310-350°C[1] Not Specified
Phosphate FR polymer
(IPTPP)
) Increased
Triphenyl Polycarbonate -~
~310°C Not Specified compared to
Phosphate (TPP) (PC)
pure PC
] Decomposes at i
Tricresyl - - Contributes to
Not Specified elevated Not Specified )
Phosphate (TCP) char formation
temperatures
Tris(1,3-dichloro-
2-propyl) Polyurethane Lower than non- - Increased char
Not Specified i
phosphate Foam FR foam formation

(TDCPP)
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Note: Data is compiled from various sources and may not be directly comparable due to

different experimental conditions.
Table 2: Limiting Oxygen Index (LOI) Data

LOI is the minimum concentration of oxygen in a nitrogen/oxygen mixture that is required to
support the flaming combustion of a material. A higher LOI value indicates better flame

retardancy.
Flame Retardant Polymer Matrix LOI (%)
Isopropylated Triphenyl
Propy pheny Not Specified Generally increases LOI
Phosphate (IPTPP)
Triphenyl Phosphate (TPP) Polycarbonate (PC) 33.7 (at 10 wt%)
Tricresyl Phosphate (TCP) Not Specified Increases LOI
Tris(1,3-dichloro-2-propyl) o ]
Polyurethane Foam Significantly increases LOI

phosphate (TDCPP)

Note: Data is compiled from various sources and may not be directly comparable due to
different polymer matrices and loading levels.

Table 3: Cone Calorimetry Data

Cone calorimetry is a comprehensive test that measures various fire-related properties,
including the peak Heat Release Rate (pHRR), which is a critical indicator of fire intensity.
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Peak Heat Release Rate

Flame Retardant Polymer Matrix .
(PHRR) Reduction
Isopropylated Triphenyl N Reduces pHRR through char
Not Specified i
Phosphate (IPTPP) formation
Triphenyl Phosphate (TPP) PC/ABS Significant reduction
Tricresyl Phosphate (TCP) Not Specified Reduces pHRR

Tris(1,3-dichloro-2-propyl)

Polyurethane Foam Significant reduction
phosphate (TDCPP)

Note: Data is compiled from various sources and may not be directly comparable.

Experimental Protocols

Detailed methodologies for the key experiments cited are based on established ASTM
standards.

Thermogravimetric Analysis (TGA) - ASTM E1131

» Objective: To determine the thermal stability and compositional analysis of materials by
measuring weight change as a function of temperature in a controlled atmosphere.

o Methodology:
o Asmall, representative sample of the material is placed in a tared TGA sample pan.

o The furnace is sealed, and the desired atmosphere (e.g., nitrogen or air) is purged through
the chamber at a controlled flow rate.

o The sample is heated at a constant rate (e.g., 10°C/min) over a specified temperature
range.

o The weight of the sample is continuously monitored and recorded as a function of
temperature.
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o The resulting thermogram (weight vs. temperature) is analyzed to determine the onset of
decomposition, temperatures of maximum weight loss, and the final char yield.

Limiting Oxygen Index (LOI) - ASTM D2863

o Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen
and nitrogen that will just support flaming combustion of a material.

e Methodology:

o Avertically oriented sample of specified dimensions is placed in a glass chimney.

o A mixture of oxygen and nitrogen is introduced at the bottom of the chimney and flows
upwards past the sample.

o The top of the specimen is ignited with a pilot flame.

o The oxygen concentration in the gas mixture is systematically varied until the minimum
concentration that sustains burning for a specified duration or extent of burning is
determined.

o The LOI is expressed as the volume percentage of oxygen in the mixture.

Cone Calorimetry - ASTM E1354

e Objective: To measure the heat release rate and other fire-related properties of materials
under controlled, radiant heat exposure.

e Methodology:

o Asquare specimen of the material is placed in a horizontal orientation on a load cell.

o The specimen is exposed to a constant and uniform radiant heat flux from a conical
heater.

o An electric spark igniter is positioned above the sample to ignite the pyrolysis gases.
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o The combustion products are collected by an exhaust hood, and the oxygen concentration
and flow rate are measured.

o The heat release rate is calculated based on the principle of oxygen consumption
calorimetry. Other parameters such as time to ignition, mass loss rate, and smoke
production are also recorded.

Toxicological Profile and Signhaling Pathways

The toxicological profiles of organophosphate flame retardants are a significant consideration
for their application. Concerns include neurotoxicity, endocrine disruption, and reproductive and
developmental effects.

Neurotoxicity: Organophosphate-Induced Delayed Neuropathy (OPIDN)

Certain organophosphates, particularly those with ortho-substituted aryl groups, can cause a
delayed neurotoxic effect known as OPIDN. This condition is characterized by the inhibition
and subsequent "aging" of the neuropathy target esterase (NTE) in the nervous system,
leading to axonal degeneration.[2] Commercial tricresyl phosphate (TCP) mixtures have been a
primary concern due to the presence of ortho-cresyl isomers, which are potent inducers of
OPIDN.[3] While isopropylated triphenyl phosphates are generally considered less potent
neurotoxins than TCP, the potential for neurotoxicity, especially with ortho-substituted isomers,
remains a concern.[4]

Organophosphate-Induced Delayed Neuropathy (OPIDN) Pathway.

Endocrine Disruption

Several organophosphate flame retardants have been identified as endocrine-disrupting
chemicals (EDCs). Triphenyl phosphate (TPP), for instance, has been shown to exhibit
estrogenic, androgenic, and steroidogenic activity in various studies.[5] It can interfere with
steroid hormone synthesis through pathways such as the PPARy/CD36 pathway.[6]
Isopropylated triphenyl phosphates have also been shown to affect steroid production in in-vitro
studies. TDCPP has been found to act as an androgen receptor antagonist and can disrupt
metabolic processes.
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Potential Endocrine Disruption Pathways of OPFRs.

Experimental Workflow

The evaluation of a flame retardant's performance and safety follows a structured workflow,
from initial material formulation to comprehensive toxicological assessment.
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General Experimental Workflow for Flame Retardant Evaluation.

Conclusion

Tris(3-isopropylphenyl) phosphate, as a component of commercial isopropylated triphenyl
phosphate mixtures, demonstrates flame retardant properties primarily through a condensed-
phase mechanism of char formation. While direct comparative performance data with other
organophosphate flame retardants is limited, the available information suggests it contributes
to improved fire safety in various polymers. However, the toxicological profiles of OPFRs,
including potential neurotoxicity and endocrine-disrupting effects, necessitate careful
consideration and further research. The choice of a flame retardant should involve a
comprehensive assessment of both its performance characteristics and its potential health and

environmental impacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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